Cas no 42506-03-6 (9-Chloro-9-phenyl-9H-xanthene)

• Product Name: 9-Chloro-9-phenyl-9H-xanthene
• CAS No: 42506-03-6
• MF: C₁₉H₁₃ClO
• MW: 292.758924245834
• MDL: MFCD00010195
• CID: 331363
• PubChem ID: 24853095
• Update Time: 2025-10-31

9-Chloro-9-phenyl-9H-xanthene Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene,9-chloro-9-phenyl-
• 9-Chloro-9-phenyl-9H-xanthene
• 9-Chloro-9-phenylxanthene
• Pixyl chloride
• 9-phenyl-9-chloroxanthen
• 9-Chloro-9-phenylxanthen
• C19H13ClO
• HTGMODSTGYKJDG-UHFFFAOYSA-N
• 3152AE
• SBB056357
• AB1002776
• ST50997588
• A930349
• AKOS015916620
• NS00031194
• CS-0332330
• 9H-XANTHENE, 9-CHLORO-9-PHENYL-
• 42506-03-6
• UNII-3DJX63N6JH
• EINECS 255-857-5
• SCHEMBL3729918
• 9-Chloro-9-phenylxanthene, 97%
• 9-PHENYLXANTHYL CHLORIDE
• FT-0760800
• AS-58384
• DTXSID00195288
• 3DJX63N6JH
• A11133
• DTXCID10117779

• MDL： MFCD00010195
• Inchi： 1S/C19H13ClO/c20-19(14-8-2-1-3-9-14)15-10-4-6-12-17(15)21-18-13-7-5-11-16(18)19/h1-13H
• InChI Key： HTGMODSTGYKJDG-UHFFFAOYSA-N
• SMILES： ClC1(C2C=CC=CC=2)C2C=CC=CC=2OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 292.06500
• Monoisotopic Mass: 292.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1

Experimental Properties

• Color/Form: Pale yellow crystal
• Density: 1.3
• Melting Point: 102-106 °C (lit.)
• Boiling Point: 387.1°Cat760mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.682
• Solubility: chloroform: soluble25mg/mL, clear, yellow to orange
• PSA: 9.23000
• LogP: 5.32300
• Solubility: Not available

9-Chloro-9-phenyl-9H-xanthene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 9-Chloro-9-phenyl-9H-xanthene

Introduction to 9-Chloro-9-phenyl-9H-xanthene (CAS No. 42506-03-6)

9-Chloro-9-phenyl-9H-xanthene, with the CAS number 42506-03-6, is a notable compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the xanthene family, a class of organic compounds characterized by a tricyclic structure with a central benzene ring fused to two benzopyran rings. The presence of a chlorine and a phenyl group at the 9-position imparts unique chemical and physical properties to this molecule, making it a subject of interest in various scientific and industrial applications.

The chemical structure of 9-Chloro-9-phenyl-9H-xanthene is defined by its molecular formula C₁₈H₁₂ClO, which indicates the presence of 18 carbon atoms, 12 hydrogen atoms, one chlorine atom, and one oxygen atom. The molecular weight of this compound is approximately 287.74 g/mol. The xanthene backbone provides a rigid and planar structure, which is crucial for its photophysical properties and its ability to form stable complexes with various metal ions.

In recent years, 9-Chloro-9-phenyl-9H-xanthene has gained significant attention due to its potential applications in fluorescence imaging and sensing. The compound exhibits strong fluorescence properties, particularly in the visible region of the electromagnetic spectrum. This makes it an excellent candidate for use as a fluorescent probe in biological systems. Research has shown that 9-Chloro-9-phenyl-9H-xanthene can be used to label specific biomolecules, such as proteins and nucleic acids, allowing for real-time monitoring of cellular processes.

Beyond its use in fluorescence imaging, 9-Chloro-9-phenyl-9H-xanthene has also been explored for its potential in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of photosensitizers to generate reactive oxygen species (ROS) upon light activation. These ROS can selectively damage cancer cells while minimizing harm to surrounding healthy tissues. Studies have demonstrated that 9-Chloro-9-phenyl-9H-xanthene can efficiently generate ROS when exposed to light, making it a promising candidate for PDT applications.

The synthesis of 9-Chloro-9-phenyl-9H-xanthene typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-hydroxybenzaldehyde with phenylacetic acid followed by cyclization and chlorination steps. The detailed synthetic protocol has been extensively documented in the literature, providing researchers with reliable methods to produce this compound on both small and large scales.

In addition to its chemical synthesis, the stability and solubility of 9-Chloro-9-phenyl-9H-xanthene are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may degrade upon prolonged exposure to light or high temperatures. To enhance its solubility in aqueous media, various functional groups can be introduced through chemical modifications. For instance, the introduction of hydrophilic groups such as carboxylic acids or sulfonates can significantly improve the water solubility of 9-Chloro-9-phenyl-9H-xanthene.

The biological activity of 9-Chloro-9-phenyl-9H-xanthene has been extensively studied in vitro and in vivo. In cellular assays, this compound has shown promising cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the generation of ROS and the disruption of mitochondrial membrane potential. These findings have paved the way for further preclinical studies to evaluate the therapeutic potential of 9-Chloro-9-phenyl-9H-xanthene.

In conclusion, 9-Chloro-9-phenyl-9H-xanthene (CAS No. 42506-03-6) is a versatile compound with a wide range of applications in both fundamental research and practical applications. Its unique chemical structure and photophysical properties make it an attractive candidate for fluorescence imaging, sensing, and photodynamic therapy. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in the fields of organic chemistry and pharmaceutical science.